Cas no 187392-63-8 (Phenol, 3-fluoro-5-(4-pyridinyl)-)

• Product Name: Phenol, 3-fluoro-5-(4-pyridinyl)-
• CAS No: 187392-63-8
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 3836242
• PubChem ID: 23370192
• Update Time: 2025-05-19

Phenol, 3-fluoro-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-fluoro-5-(4-pyridinyl)-
• SCHEMBL9009097
• NRHLLEGYPFJXIR-UHFFFAOYSA-N
• AKOS017514853
• 3-fluoro-5-(pyridin-4-yl)phenol
• 3-Fluoro-5-(4-pyridyl)phenol
• 187392-63-8

• Inchi： 1S/C11H8FNO/c12-10-5-9(6-11(14)7-10)8-1-3-13-4-2-8/h1-7,14H
• InChI Key： NRHLLEGYPFJXIR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 189.058992041Da
• Monoisotopic Mass: 189.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Phenol, 3-fluoro-5-(4-pyridinyl)-

Phenol, 3-fluoro-5-(4-pyridinyl)- (CAS No. 187392-63-8): A Versatile Fluorinated Aromatic Compound

Phenol, 3-fluoro-5-(4-pyridinyl)- (CAS No. 187392-63-8) is a fluorinated aromatic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, which combines a phenol moiety with a fluoro substituent and a pyridinyl group, represents an interesting class of heterocyclic compounds that are widely studied in medicinal chemistry and material science.

The molecular structure of 3-fluoro-5-(4-pyridinyl)phenol features a phenol ring substituted with both a fluorine atom at the 3-position and a 4-pyridinyl group at the 5-position. This specific arrangement of functional groups contributes to its distinctive electronic properties and molecular interactions, making it a valuable building block in synthetic chemistry. Researchers have shown particular interest in this compound as it combines the hydrogen-bonding capability of the phenol group with the electron-rich character of the pyridine ring, while the fluorine atom adds unique electronic and steric effects.

In the pharmaceutical field, Phenol, 3-fluoro-5-(4-pyridinyl)- serves as an important intermediate in the synthesis of various drug candidates. Its structural features make it particularly useful for developing kinase inhibitors, which are currently one of the most sought-after classes of therapeutic agents in cancer research. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing molecules that can interact with biological targets with high specificity.

The material science community has also explored applications of CAS 187392-63-8 in developing advanced materials. Its aromatic structure and functional groups make it suitable for incorporation into coordination polymers and metal-organic frameworks (MOFs), which are currently hot topics in materials research due to their potential applications in gas storage, separation technologies, and catalysis. The fluorine atom in particular can influence the electronic properties of these materials, potentially leading to improved performance in various applications.

From a synthetic chemistry perspective, 3-fluoro-5-(4-pyridinyl)phenol presents interesting challenges and opportunities. The presence of multiple functional groups requires careful consideration of protection-deprotection strategies and selective reactions, making it an excellent case study for advanced organic synthesis courses. Recent publications have highlighted innovative approaches to modifying this scaffold while preserving its valuable structural features.

The growing interest in fluorinated aromatic compounds like Phenol, 3-fluoro-5-(4-pyridinyl)- reflects broader trends in chemical research. As the pharmaceutical industry continues to explore the benefits of fluorination in drug design (often called the "fluorine effect"), compounds containing both fluorine and nitrogen heterocycles are receiving increased attention. This particular molecule combines these desirable features in a compact structure, making it a valuable tool for medicinal chemists.

Environmental considerations regarding CAS 187392-63-8 are also important in current research. While not classified as hazardous, proper handling and disposal procedures should always be followed with any chemical substance. Researchers are investigating green chemistry approaches to the synthesis and application of such fluorinated compounds to minimize environmental impact while maintaining their useful properties.

Analytical characterization of Phenol, 3-fluoro-5-(4-pyridinyl)- typically involves techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. These methods allow researchers to confirm the compound's structure and purity, which is crucial for its applications in both pharmaceutical and materials research. The distinct signals from the fluorine atom and pyridine ring make this compound particularly interesting for spectroscopic studies.

In terms of commercial availability, 3-fluoro-5-(4-pyridinyl)phenol is typically supplied by specialized chemical manufacturers serving the research and development sector. Prices and availability may vary depending on purity requirements and quantity needed. Researchers interested in this compound should consult with reputable suppliers who can provide detailed certificates of analysis and proper handling information.

Future research directions for CAS 187392-63-8 may include exploring its potential in catalysis, as a ligand in transition metal complexes, or as a building block for more complex pharmaceutical agents. The combination of fluorine and pyridine functionalities in a phenol framework offers numerous possibilities for structural modification and application development, ensuring that this compound will remain relevant in chemical research for years to come.

For researchers working with Phenol, 3-fluoro-5-(4-pyridinyl)-, it's important to stay updated on the latest literature and patent applications involving this compound. Regular searches in scientific databases can reveal new synthetic methods, applications, or safety information that may be relevant to specific research projects. As with any specialized chemical, proper documentation and tracking of its use in experiments is essential for both scientific rigor and safety compliance.

The study of fluorinated pyridine derivatives like 3-fluoro-5-(4-pyridinyl)phenol continues to provide valuable insights into structure-activity relationships and material properties. As computational chemistry methods improve, we can expect more detailed theoretical studies of this compound's electronic structure and interaction potentials, which may lead to novel applications in various fields of chemistry and beyond.